2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one

• IUPAC Name: 2-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]phthalazin-1-one
• InChI: InChI=1S/C13H12N4O3/c1-19-8-12-15-11(16-20-12)7-17-13(18)10-5-3-2-4-9(10)6-14-17/h2-6H,7-8H2,1H3
• InChI Key: NTDVEYCRKVRWAO-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=NO1)CN2C(=O)C3=CC=CC=C3C=N2
• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol

Description

2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one, also known as MMOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one is not fully understood. However, it is believed to exert its anti-cancer effects by inducing apoptosis, or programmed cell death, in cancer cells. It may also inhibit the activity of certain enzymes involved in cancer cell growth. In material science, the fluorescence emission of 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one is believed to be due to its unique molecular structure, which allows for efficient energy transfer between its different components. In agriculture, the insecticidal properties of 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one are believed to be due to its ability to disrupt the nervous system of insects.
Biochemical and Physiological Effects:
2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one has been found to have minimal toxicity in vitro and in vivo. It has been shown to be well-tolerated by animals, with no significant adverse effects observed. In terms of its biochemical effects, 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one has been found to inhibit the activity of certain enzymes involved in cancer cell growth, such as topoisomerase II. It has also been found to induce apoptosis in cancer cells. In terms of its physiological effects, 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one has been found to have anti-cancer and insecticidal properties, as discussed above.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one in lab experiments is its versatility. It can be used in various fields, as discussed above, making it a useful tool for researchers with different interests. Another advantage is its low toxicity, which allows for safe handling and testing in animals. However, one limitation is its limited solubility in water, which may limit its use in certain applications. Another limitation is its relatively high cost, which may make it less accessible to researchers with limited funding.

Future Directions

There are several future directions for research on 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one. In medicinal chemistry, further studies are needed to elucidate its mechanism of action and to optimize its anti-cancer properties. In material science, further studies are needed to explore its potential use as a fluorescent probe in different imaging applications. In agriculture, further studies are needed to evaluate its efficacy as a pesticide and to explore its potential use in integrated pest management strategies. Overall, 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one is a promising compound with potential applications in various fields, and further research is needed to fully understand its properties and potential uses.

Synthesis Methods

2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one can be synthesized using a one-pot reaction between phthalic anhydride, hydrazine hydrate, and formaldehyde dimethyl acetal. The reaction takes place in the presence of a catalyst, such as p-toluenesulfonic acid, under reflux conditions. The resulting product is then purified using column chromatography.

Scientific Research Applications

2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one has been found to have potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one has been studied for its anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anti-cancer drugs. In material science, 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one has been studied for its potential use as a fluorescent probe. It has been found to exhibit strong fluorescence emission, making it a useful tool for imaging applications. In agriculture, 2-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}phthalazin-1(2H)-one has been studied for its potential use as a pesticide. It has been found to exhibit insecticidal properties, making it a potential alternative to traditional pesticides.